Cas no 142733-57-1 (2(5H)-Furanone, 3-[12-[(2S,3R)-3-[2-[(2S,3R)-3-dodecyl-2-oxiranyl]ethyl]-2-oxiranyl]dodecyl]-5-methyl-, (5S)-)

2(5H)-Furanone, 3-[12-[(2S,3R)-3-[2-[(2S,3R)-3-dodecyl-2-oxiranyl]ethyl]-2-oxiranyl]dodecyl]-5-methyl-, (5S)- structure
142733-57-1 structure
Product Name:2(5H)-Furanone, 3-[12-[(2S,3R)-3-[2-[(2S,3R)-3-dodecyl-2-oxiranyl]ethyl]-2-oxiranyl]dodecyl]-5-methyl-, (5S)-
CAS No:142733-57-1
MF:C35H62O4
MW:546.864391803741
CID:211663
PubChem ID:11103574
Update Time:2024-03-01

2(5H)-Furanone, 3-[12-[(2S,3R)-3-[2-[(2S,3R)-3-dodecyl-2-oxiranyl]ethyl]-2-oxiranyl]dodecyl]-5-methyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,3-[12-[(2S,3R)-3-[2-[(2S,3R)-3-dodecyl-2-oxiranyl]ethyl]-2-oxiranyl]dodecyl]-5-methyl-,(5S)-
    • 2(5H)-Furanone,3-[12-[(2S,3R)-3-[2-[(2S,3R)-3-dodecyloxiranyl]ethyl]oxiranyl]dodecyl]-5-methyl-,(5S)- (9CI)
    • 2(5H)-Furanone,3-[12-[3-[2-(3-dodecyloxiranyl)ethyl]oxiranyl]dodecyl]-5-methyl-, [2S-[2a[2R*(R*),3S*],3a]]-
    • Diepomuricanin
    • Diepomuricanin A
    • Epoxyrollin B
    • CID 102064357
    • 2(5H)-Furanone, 3-[12-[(2S,3R)-3-[2-[(2S,3R)-3-dodecyl-2-oxiranyl]ethyl]-2-oxiranyl]dodecyl]-5-methyl-, (5S)-
    • DTXSID601317266
    • 142733-57-1
    • (+)-Diepomuricanin A
    • Inchi: 1S/C35H62O4/c1-3-4-5-6-7-8-12-15-18-21-24-31-33(38-31)26-27-34-32(39-34)25-22-19-16-13-10-9-11-14-17-20-23-30-28-29(2)37-35(30)36/h28-29,31-34H,3-27H2,1-2H3/t29-,31-,32+,33+,34-/m1/s1
    • InChI Key: MYTQYFDNFPLMAI-QLYCUWNVSA-N
    • SMILES: O1[C@@H](CCCCCCCCCCCCC2C(=O)O[C@H](C)C=2)[C@H]1CC[C@H]1[C@@H](CCCCCCCCCCCC)O1

Computed Properties

  • Exact Mass: 546.465
  • Monoisotopic Mass: 546.465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 27
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.4
  • XLogP3: 12.8

Experimental Properties

  • Density: 0.957±0.06 g/cm3(Predicted)
  • Boiling Point: 643.4±25.0 °C(Predicted)

2(5H)-Furanone, 3-[12-[(2S,3R)-3-[2-[(2S,3R)-3-dodecyl-2-oxiranyl]ethyl]-2-oxiranyl]dodecyl]-5-methyl-, (5S)- Related Literature

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